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Compound of Interest

Compound Name: (+)-2-Carene

Cat. No.: B1197232 Get Quote

For researchers, scientists, and drug development professionals, the safe and compliant

disposal of chemical waste is paramount. This guide provides essential, step-by-step

procedures for the proper disposal of (+)-2-Carene, a flammable liquid and bicyclic

monoterpene. Adherence to these protocols is critical for ensuring laboratory safety,

environmental protection, and regulatory compliance.

Immediate Safety and Handling Precautions
Before commencing any disposal procedures, it is imperative to handle (+)-2-Carene with

appropriate care in a well-ventilated area, preferably within a fume hood.[1] Personal protective

equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, must be

worn.[1] All sources of ignition, such as heat, sparks, or open flames, must be eliminated from

the vicinity as (+)-2-Carene is a flammable liquid.[2][3]

Quantitative Data Summary
The following table summarizes key quantitative data for (+)-2-Carene, crucial for

understanding its physical and chemical properties.
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Property Value

Molecular Formula C₁₀H₁₆[4]

Molecular Weight 136.23 g/mol [4]

Boiling Point 167-168 °C[3][4]

Flash Point 38 °C (closed cup)[3][4]

Density ~0.862 g/mL at 20-25 °C[3][4]

Step-by-Step Disposal Protocol
The disposal of (+)-2-Carene must be managed through an approved hazardous waste

program, adhering to all federal, state, and local regulations.[5][6] Under no circumstances

should (+)-2-Carene be disposed of down the drain or in regular trash.[1]

Step 1: Waste Collection

Container: Use a designated, chemically compatible waste container that is in good condition

with a secure, tight-fitting lid.[1]

Labeling: Clearly label the container with "Hazardous Waste," "Flammable Liquid," and "

(+)-2-Carene."[1] The date of initial waste accumulation must also be recorded.[1]

Segregation: Do not mix (+)-2-Carene with other waste streams, particularly incompatible

materials like strong oxidizing agents.[1]

Step 2: Storage

Location: Store the sealed waste container in a designated satellite accumulation area (SAA)

within the laboratory, at or near the point of generation.[1]

Conditions: The storage area must be cool, dry, and well-ventilated, away from any sources

of ignition.[1]

Step 3: Professional Disposal
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Contact Environmental Health and Safety (EHS): Once the waste container is full, or after a

designated accumulation time, contact your institution's EHS office or a licensed hazardous

waste disposal company to arrange for pickup.[1][4]

Documentation: Complete all required waste disposal forms with accurate and complete

information.[1]

Step 4: Container Decontamination

"Empty" containers that previously held (+)-2-Carene must also be managed as hazardous

waste.[4]

To render a container non-hazardous, it must be triple-rinsed with a suitable solvent.[1]

The rinsate from this procedure must be collected and disposed of as hazardous waste

along with the (+)-2-Carene waste.[1]

After triple-rinsing, deface the original labels on the container before disposing of it as

regular trash.[1]

Experimental Workflow for Disposal
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Figure 1. (+)-2-Carene Disposal Workflow
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Caption: Logical workflow for the proper disposal of (+)-2-Carene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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